Cas no 1534835-19-2 (Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate)

Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the construction of complex nitrogen-containing heterocycles. Its structure combines a protected azetidine ring with a functionalized cyclopentyl group, offering multiple sites for further derivatization. The tert-butyloxycarbonyl (Boc) group ensures stability during synthetic manipulations, while the aminomethyl and hydroxy substituents provide handles for selective modifications. This compound is useful in medicinal chemistry for the development of bioactive molecules, owing to its rigid, sterically defined framework. Its synthetic flexibility makes it suitable for applications in peptidomimetics and small-molecule drug discovery.
Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate structure
1534835-19-2 structure
Product Name:Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate
CAS No:1534835-19-2
MF:C15H28N2O3
MW:284.394424438477
CID:5274146
Update Time:2025-05-20

Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate
    • Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate
    • Inchi: 1S/C15H28N2O3/c1-11-5-6-14(7-11,8-16)15(19)9-17(10-15)12(18)20-13(2,3)4/h11,19H,5-10,16H2,1-4H3
    • InChI Key: MDMUVZORMKUPDK-UHFFFAOYSA-N
    • SMILES: OC1(CN(C(=O)OC(C)(C)C)C1)C1(CN)CCC(C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 385
  • XLogP3: 1.6
  • Topological Polar Surface Area: 75.8

Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-683417-0.05g
tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate
1534835-19-2
0.05g
$1068.0 2023-05-29
Enamine
EN300-683417-0.1g
tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate
1534835-19-2
0.1g
$1119.0 2023-05-29
Enamine
EN300-683417-0.25g
tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate
1534835-19-2
0.25g
$1170.0 2023-05-29
Enamine
EN300-683417-0.5g
tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate
1534835-19-2
0.5g
$1221.0 2023-05-29
Enamine
EN300-683417-1.0g
tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate
1534835-19-2
1g
$1272.0 2023-05-29
Enamine
EN300-683417-2.5g
tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate
1534835-19-2
2.5g
$2492.0 2023-05-29
Enamine
EN300-683417-5.0g
tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate
1534835-19-2
5g
$3687.0 2023-05-29
Enamine
EN300-683417-10.0g
tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate
1534835-19-2
10g
$5467.0 2023-05-29

Additional information on Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate

Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate (CAS No. 1534835-19-2): A Comprehensive Overview

Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate (CAS No. 1534835-19-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of azetidine, a four-membered heterocyclic compound with a wide range of applications in drug discovery and development.

The structure of Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate features a tert-butyl group attached to the carboxylic acid moiety, a hydroxyl group at the 3-position of the azetidine ring, and a substituted cyclopentyl group with an aminomethyl functionality. This intricate arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating specific ion channels and receptors involved in neuronal function. The ability to influence these pathways makes it a promising lead for the development of novel drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate has been investigated for its potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This anti-inflammatory activity suggests that it could be useful in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The synthesis of Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate involves several steps, including the formation of the azetidine ring, the introduction of the tert-butyl protecting group, and the functionalization of the cyclopentyl moiety. Advanced synthetic methods, such as transition metal-catalyzed reactions and stereoselective transformations, are often employed to achieve high yields and purity levels. These synthetic strategies are crucial for ensuring that the compound meets the stringent quality standards required for pharmaceutical applications.

Clinical trials involving Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical investigations to explore its potential therapeutic benefits.

From a pharmacokinetic perspective, Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate exhibits favorable properties such as good oral bioavailability and a long half-life. These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. Additionally, its low toxicity profile makes it an attractive candidate for long-term use in chronic conditions.

In conclusion, Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate (CAS No. 1534835-19-2) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it a valuable asset in the ongoing efforts to develop new treatments for neurological disorders, inflammatory diseases, and other medical conditions. As research continues to advance, this compound is likely to play an increasingly important role in pharmaceutical innovation.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd